Cas no 400877-53-4 (ethyl 4-bromo-1-methyl-pyrazole-3-carboxylate)

• Product Name: ethyl 4-bromo-1-methyl-pyrazole-3-carboxylate
• CAS No: 400877-53-4
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD02228182
• CID: 1089413
• PubChem ID: 846916
• Update Time: 2025-04-20

ethyl 4-bromo-1-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-1-methyl-1H-pyrazole-3-carboxylate
• ethyl 4-bromo-1-methylpyrazole-3-carboxylate
• STL415121
• SBB073871
• AB11596
• AM803848
• AK139741
• ST45256206
• ethyl 4-bromo-1-methyl-pyrazole-3-carboxylate

• MDL： MFCD02228182
• Inchi： 1S/C7H9BrN2O2/c1-3-12-7(11)6-5(8)4-10(2)9-6/h4H,3H2,1-2H3
• InChI Key： FHZDKUWSOFBDJO-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1C(=O)OCC

Computed Properties

• Exact Mass: 231.98474 g/mol
• Monoisotopic Mass: 231.98474 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.06
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1

ethyl 4-bromo-1-methyl-pyrazole-3-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,Room Temperature